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Compound of Interest

Compound Name: 3-Cyclopropyl-2-methylpyridine

Cat. No.: B580523

An In-depth Technical Guide to 3-Cyclopropyl-2-
methylpyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Cyclopropyl-2-methylpyridine is a substituted pyridine derivative of interest in medicinal
chemistry and materials science. Its unique structural combination of a pyridine ring, a methyl
group, and a cyclopropyl moiety imparts specific chemical properties that make it a valuable
intermediate in the synthesis of more complex molecules.[1] This guide provides a
comprehensive overview of the known physical and chemical properties of 3-Cyclopropyl-2-
methylpyridine, outlines general synthetic approaches, and discusses its potential
applications, particularly in the realm of drug discovery. While experimentally determined data
for this specific compound is limited in publicly accessible literature, this document compiles
available information and provides context based on related structures.

Chemical and Physical Properties

The physical and chemical properties of 3-Cyclopropyl-2-methylpyridine are crucial for its
handling, characterization, and application in synthesis. While some experimental values are
not readily available, predicted data and properties of analogous compounds provide valuable
insights.
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Physical Properties

Under standard conditions, 3-Cyclopropyl-2-methylpyridine is expected to be a colorless to
light yellow liquid with a characteristic odor.[1] It is anticipated to have low solubility in water
due to the presence of the nonpolar cyclopropyl and methyl groups, which reduce the overall
polarity of the pyridine ring.[1] Conversely, good solubility in common organic solvents is
expected.[1]

Table 1: Physical Properties of 3-Cyclopropyl-2-methylpyridine

Property Value Source
Molecular Formula CoH11N [1]
Molecular Weight 133.19 g/mol [1]
Appearance Colorless to light yellow liquid [1]
Boiling Point 212.2 + 9.0 °C (Predicted)

Density 1.049 + 0.06 g/cm? (Predicted)

Melting Point Not available

pKa Not available

Solubility in Water Low [1]
Solubility in Organic Solvents Good [1]

Chemical Properties

The chemical reactivity of 3-Cyclopropyl-2-methylpyridine is dictated by its constituent
functional groups: the pyridine ring, the methyl group, and the cyclopropyl group.

o Pyridine Ring: The pyridine ring possesses aromatic character due to its conjugated -
electron system, making it relatively stable.[1] The nitrogen atom's electron-withdrawing
nature deactivates the ring towards electrophilic substitution compared to benzene, with
substitution typically occurring at the 3- and 5-positions. However, the presence of the
electron-donating methyl group at the 2-position can influence the regioselectivity of such
reactions.[1] The pyridine nitrogen can also act as a base or a nucleophile.
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o Methyl Group: The methyl group at the 2-position can undergo a variety of reactions,
including oxidation to a carboxylic acid under appropriate conditions.[1]

o Cyclopropyl Group: The cyclopropyl group is characterized by significant ring strain, which
imparts unique reactivity. It can undergo ring-opening reactions under certain conditions,
providing a pathway to introduce new functional groups.[1]

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of 3-Cyclopropyl-2-methylpyridine are not
extensively documented in readily available literature. However, general synthetic strategies
can be inferred from standard organic chemistry principles and related transformations.

General Synthetic Approaches

Two primary retrosynthetic disconnections are logical for the synthesis of 3-Cyclopropyl-2-
methylpyridine:

Method A: Cyclopropylation of 2-Methylpyridine

This approach involves the introduction of a cyclopropyl group onto a pre-existing 2-
methylpyridine ring. A common method for this transformation is the nucleophilic substitution of
a suitable 2-methylpyridine derivative with a cyclopropylating agent.[1]

Method B: Pyridine Ring Formation

This strategy involves constructing the pyridine ring from acyclic precursors that already
contain the cyclopropyl and methyl moieties. This can be achieved through various
condensation and cyclization reactions.[1]

Hypothetical Experimental Workflow (Method A)

The following diagram illustrates a generalized workflow for the synthesis of 3-Cyclopropyl-2-
methylpyridine via the cyclopropylation of 2-methylpyridine.
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Generalized Synthetic Workflow
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lllustrative Experimental Protocol (Hypothetical)

Materials:

2-Methylpyridine

e Bromocyclopropane

o Potassium Carbonate (K2COs3)

e N,N-Dimethylformamide (DMF)

 Diethyl ether

o Saturated agueous sodium bicarbonate solution
e Brine

e Anhydrous magnesium sulfate (MgSQOa)
Procedure:

o To a stirred solution of 2-methylpyridine in DMF, add potassium carbonate.
e Add bromocyclopropane to the mixture.

o Heat the reaction mixture at a specified temperature for a designated period, monitoring the
reaction progress by TLC or GC-MS.

o After completion, cool the reaction to room temperature and quench with water.
o Extract the aqueous layer with diethyl ether.

e Wash the combined organic layers with saturated aqueous sodium bicarbonate solution and
then with brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.
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» Purify the crude product by column chromatography on silica gel or by distillation to afford 3-
Cyclopropyl-2-methylpyridine.

Note: This is a generalized protocol and optimal conditions (temperature, reaction time,
stoichiometry) would need to be determined experimentally.

Reactivity and Potential Applications

The unique combination of a pyridine ring and a strained cyclopropyl group makes 3-
Cyclopropyl-2-methylpyridine a versatile building block in organic synthesis, particularly for
the development of novel pharmaceuticals.

Logical Relationships in Reactivity

The following diagram illustrates the potential reactivity of the different moieties within 3-
Cyclopropyl-2-methylpyridine.
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Reactivity Map of 3-Cyclopropyl-2-methylpyridine

Applications in Drug Development

While specific drug development projects utilizing 3-Cyclopropyl-2-methylpyridine are not
prominently reported, the cyclopropyl-pyridine scaffold is of significant interest in medicinal
chemistry. The cyclopropyl group can act as a bioisostere for other functional groups and can
improve metabolic stability, binding affinity, and other pharmacokinetic properties of drug
candidates. Pyridine derivatives are known to exhibit a wide range of biological activities, and
the introduction of a cyclopropyl group can fine-tune these properties.
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Spectroscopic Data

No specific experimental spectroscopic data (*H NMR, 13C NMR, IR, MS) for 3-Cyclopropyl-2-
methylpyridine has been identified in the reviewed literature. Characterization of this
compound would rely on standard spectroscopic techniques.

» 'H NMR: Expected signals would include those for the aromatic protons on the pyridine ring,
a singlet for the methyl protons, and multiplets for the cyclopropyl protons.

e 13C NMR: Resonances would be expected for the carbons of the pyridine ring, the methyl
carbon, and the carbons of the cyclopropyl group.

» IR Spectroscopy: Characteristic absorption bands would be present for C-H stretching
(aromatic, methyl, and cyclopropyl), C=N and C=C stretching of the pyridine ring, and C-H
bending vibrations.

e Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to
the molecular weight of the compound (133.19 g/mol ).

Conclusion

3-Cyclopropyl-2-methylpyridine is a chemical entity with potential as a valuable building
block in synthetic and medicinal chemistry. While a comprehensive experimental
characterization is not yet publicly available, its properties and reactivity can be largely inferred
from its structure. Further research into the synthesis, characterization, and biological
evaluation of this compound and its derivatives could lead to the discovery of novel molecules
with important applications in drug discovery and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical and chemical properties of 3-Cyclopropyl-2-
methylpyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b580523#physical-and-chemical-properties-of-3-
cyclopropyl-2-methylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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